Cas no 16499-45-9 (7-Fluoroquinazoline)

7-Fluoroquinazoline structure
Product name:7-Fluoroquinazoline
7-Fluoroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoroquinazoline
- Quinazoline, 7-fluoro-
- Quinazoline, 7-fluoro- (8CI)
- Quinazoline,7-fluoro-(8ci)
- CS-0096393
- 16499-45-9
- SCHEMBL559901
- DTXSID50631303
- D75735
- MFCD00195322
- SY390751
-
- Inchi: InChI=1S/C8H5FN2/c9-7-2-1-6-4-10-5-11-8(6)3-7/h1-5H
- InChI Key: YAQOPLHSWRJKMA-UHFFFAOYSA-N
- SMILES: FC1C=C2C(C=NC=N2)=CC=1
Computed Properties
- Exact Mass: 148.04375
- Monoisotopic Mass: 148.04367633g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 25.78
7-Fluoroquinazoline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM210941-1g |
7-Fluoroquinazoline |
16499-45-9 | 95% | 1g |
$*** | 2023-03-30 |
7-Fluoroquinazoline Related Literature
-
Farzaneh Shamsa,Alireza Motavalizadehkakhky,Rahele Zhiani,Jamshid Mehrzad,Malihe Sadat Hosseiny RSC Adv. 2021 11 37103
-
Yunqing Xiao,Xianqiang Kong,Zhicheng Xu,Changsheng Cao,Guangsheng Pang,Yanhui Shi RSC Adv. 2015 5 5032
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